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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ammonium borates, focusing on
their chemical identities, synthesis protocols, and key physicochemical properties. The
information is intended to serve as a valuable resource for researchers and professionals
involved in materials science, chemical synthesis, and formulation development.

Chemical Identity and Physicochemical Properties

Ammonium borates are a class of inorganic compounds formed from the reaction of boric acid
with ammonia. Depending on the stoichiometry of the reactants and the reaction conditions,
various forms of ammonium borate can be synthesized, each with distinct properties and
applications. The most common forms are ammonium metaborate, ammonium tetraborate, and
ammonium pentaborate, which can also exist in various hydrated states.

The following tables summarize the key identification and physicochemical data for these
compounds.

Table 1: Chemical Identification of Common Ammonium Borates
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Molar Mass ( g/mol

Compound Name Molecular Formula  CAS Number |
Ammonium

13862-46-5 60.84
Metaborate
Ammonium
Tetraborate (NHa4)2B407-4H20 12228-87-4 263.38
Tetrahydrate
Ammonium
Pentaborate NH4Bs0s:-4H20 12046-04-7 272.15
Tetrahydrate
Ammonium
Pentaborate NH4Bs0s-8H20 12229-12-8 344.21
Octahydrate

_ _ 11128-98-6, 12007-

Triazanium;borate BH12N30s 112.93[1]

57-7, 22694-75-3
Ammonium borate

BH14N304 - 130.94[2]

hydrate

Table 2: Physicochemical Properties of Selected Ammonium Borates

Ammonium Tetraborate

Ammonium Pentaborate

Property

Tetrahydrate Tetrahydrate
Appearance White crystalline powder White crystalline granules|[3]
Density (g/cm3) 2.37 1.58[3]

o ~10.9% by weight at room
Solubility in Water Soluble
temperature[3]

Decomposition Point 87 °C Stable to about 110°CJ3]

Experimental Protocols for Synthesis
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The synthesis of ammonium borates generally involves the controlled reaction of boric acid
and ammonia in an aqueous solution. The specific product obtained is dependent on the molar
ratio of the reactants and the crystallization temperature.

Synthesis of Ammonium Tetraborate and Ammonium
Pentaborate

This protocol describes a method for the simultaneous production of ammonium tetraborate
and ammonium pentaborate.[4]

Materials:

Purified Boric Acid

o Concentrated Ammonia Solution (28-30%)

» Deionized Water

» Stainless Steel Reactor with Stirring and Temperature Control

 Filtration Apparatus

e Drying Oven

Procedure for Ammonium Tetraborate:

» Add 28 kg of concentrated ammonia water to the stainless steel reactor.

o Slowly add 45 kg of purified boric acid to the ammonia water while stirring.
e Maintain the reaction temperature at 35 + 2°C.

» Continue stirring until all the boric acid has dissolved and the solution is clear.
» Stop stirring and heating. Cool the reactor with circulating water to 20°C.

¢ Resume stirring until a significant amount of precipitate has formed.
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» Stop stirring and allow the mixture to sit overnight at a controlled temperature of 15 + 2°C.

o Collect the solid precipitate by filtration and allow it to dry naturally. The resulting product is
ammonium tetraborate.

Procedure for Ammonium Pentaborate:

o Combine the mother liqguor from the ammonium tetraborate synthesis. This solution contains
approximately 7% ammonium tetraborate.

 Inject 49 kg of a 1:1 ammonia water solution into the mother liquor.

o Slowly add 55 kg of purified boric acid under the same conditions as the tetraborate
synthesis.

e Once the boric acid is fully dissolved, stop heating and stirring.
e Cool the reactor with cold water while stirring.

» When the temperature is below 15°C, stop stirring and let it cool and sit overnight at a
controlled temperature of 12 + 2°C to allow for precipitation.

o Collect the precipitate by filtration and dry it in an oven at 75°C to obtain ammonium
pentaborate.

Synthesis of Ammonium Bis(malonato)borate

This protocol describes the synthesis of a more complex borate salt, ammonium
bis(malonato)borate.[5]

Materials:

Malonic Acid

Boric Acid

Ammonium Carbonate

Double-Distilled Water
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e Glass Reaction Vessel

e Heating and Stirring Apparatus
« Filtration Apparatus
Procedure:

o Dissolve a mixture of malonic acid, boric acid, and ammonium carbonate in a 4:2:1 molar
ratio in double-distilled water with continuous stirring.

e Gently heat the solution to 313—-323 K to ensure complete dissolution, resulting in a clear,
homogeneous mixture.

 Allow the solution to cool to room temperature and filter to remove any particulate impurities.

o Transfer the filtrate to a clean glass vessel covered with a perforated lid to control
evaporation.

o Place the vessel in a draft-free environment maintained at a temperature of 298-303 K.

e Over a period of 60 days, slow evaporation of the solvent will lead to the growth of well-
defined colorless blocks of ammonium bis(malonato)borate.

o Carefully extract the crystals, rinse them with cold distilled water to remove surface
impurities, and air-dry at room temperature.

Structural Relationships and Synthesis Pathway

The formation of different ammonium borates from boric acid and ammonia is a pH-
dependent equilibrium process. The following diagram illustrates the general synthesis pathway
and the relationship between the key reactants and products.
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Caption: General synthesis pathway for different ammonium borates.

Thermal Decomposition

The thermal stability of ammonium borates is a critical property. For instance, ammonium
pentaborate octahydrate undergoes a two-step thermal decomposition process. The initial step
involves dehydration, followed by deamination at higher temperatures.[6] The deamination step
for both ammonium tetraborate and ammonium pentaborate occurs between 310-335°C.[6]
The dehydration of ammonium pentaborate occurs in a narrow range of 165-175°C, whereas
for ammonium tetraborate, it happens over a broader range from 70-250°C.[6]

This guide provides foundational knowledge for the synthesis and characterization of various
ammonium borates. For specific applications, further optimization of the described protocols
and detailed analytical characterization are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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